Cas no 2229643-98-3 (2-3-(4-fluorophenyl)prop-2-en-1-yloxirane)

• Product Name: 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane
• CAS No: 2229643-98-3
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 5931919
• PubChem ID: 165865089
• Update Time: 2025-10-28

2-3-(4-fluorophenyl)prop-2-en-1-yloxirane Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane
• 2-[3-(4-fluorophenyl)prop-2-en-1-yl]oxirane
• 2229643-98-3
• EN300-1812102

• Inchi： 1S/C11H11FO/c12-10-6-4-9(5-7-10)2-1-3-11-8-13-11/h1-2,4-7,11H,3,8H2/b2-1+
• InChI Key： LERFBYIWSKRJLV-OWOJBTEDSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC1CO1

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane

Recent Advances in the Study of 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane (CAS: 2229643-98-3) in Chemical Biology and Pharmaceutical Research

The compound 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane (CAS: 2229643-98-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This epoxide derivative, characterized by its fluorophenyl and prop-2-en-1-yloxirane functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane exhibits selective inhibition against cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory response. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory effects, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored its anticancer potential. A preprint article from BioRxiv (2024) highlighted the compound's ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this effect to the compound's unique ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways. These findings open new avenues for developing targeted therapies for drug-resistant cancers.

The synthesis and structural optimization of 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane have also been a focal point of recent research. A team from the University of Cambridge reported a novel, high-yield synthetic route in Organic Letters (2023), which significantly reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have indicated moderate bioavailability and a need for further optimization to enhance its therapeutic index. Researchers are currently exploring prodrug strategies and nanoformulations to address these limitations.

In conclusion, 2-3-(4-fluorophenyl)prop-2-en-1-yloxirane (CAS: 2229643-98-3) represents a versatile and promising scaffold in drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compelling candidate for future therapeutic development. Ongoing research is expected to further elucidate its potential and address existing challenges, paving the way for its eventual clinical application.